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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of Sudan Red 7B-d5, a deuterated analog of the synthetic azo dye Sudan
Red 7B. This document is intended to serve as a valuable resource for professionals in
research and development who utilize isotopically labeled compounds in analytical studies.

Chemical Structure and Properties

Sudan Red 7B-d5 is a stable isotope-labeled version of Sudan Red 7B, where five hydrogen
atoms on the terminal phenyl ring have been replaced with deuterium. This isotopic substitution
makes it an ideal internal standard for mass spectrometry-based quantification of Sudan Red
7B and other related azo dyes.

The chemical structure of Sudan Red 7B-d5 is N-ethyl-1-((4-((phenyl-
d5)azo)phenyl)azo)naphthalen-2-amine. The deuteration on the terminal phenyl ring provides a
distinct mass shift without significantly altering the chemical and physical properties of the
molecule.

Table 1: Quantitative Data for Sudan Red 7B and Sudan Red 7B-d5
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Property Sudan Red 7B Sudan Red 7B-d5
N-ethyl-1-[[4- N-ethyl-1-((4-((phenyl-

IUPAC Name (phenylazo)phenyllazo]-2- d5)azo)phenyl)azo)naphthalen
naphthalenamine[1] -2-amine
Solvent Red 19, Fat Red 7B[2]

Synonyms --
[3]

CAS Number 6368-72-5[4] Not available

Molecular Formula C24H21Ns[4] C24H16DsNs

Molecular Weight 379.46 g/mol 384.49 g/mol

Appearance Red powder --

Melting Point 130 °C (decomposes) --

UV-Vis Amax 525 nm ~525 nm

- Soluble in acetone, oils; Soluble in organic solvents like
Solubility

insoluble in water.[1]

acetonitrile.

Experimental Protocols
Synthesis of Sudan Red 7B-d5 (Representative Protocol)

The synthesis of Sudan Red 7B-d5 can be achieved through a two-step diazotization and azo

coupling reaction. This protocol is a representative method based on established procedures

for azo dye synthesis.

Step 1: Diazotization of 4-(phenyl-d5-azo)aniline

o Preparation of diazonium salt: Dissolve a known molar equivalent of 4-(phenyl-d5-azo)aniline

in a solution of hydrochloric acid and water, and cool the mixture to 0-5 °C in an ice bath.

» Addition of sodium nitrite: Slowly add a chilled aqueous solution of sodium nitrite dropwise to

the aniline solution while maintaining the temperature below 5 °C and stirring continuously.

The reaction progress can be monitored by testing for the presence of nitrous acid using

starch-iodide paper.
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» Formation of the diazonium salt: The reaction mixture, containing the diazonium salt of 4-
(phenyl-d5-azo)aniline, is kept cold for the subsequent coupling reaction.

Step 2: Azo Coupling with N-ethyl-1-naphthylamine

e Preparation of the coupling component: Dissolve N-ethyl-1-naphthylamine in a suitable
solvent, such as ethanol or acetic acid.

o Coupling reaction: Slowly add the cold diazonium salt solution to the N-ethyl-1-
naphthylamine solution with vigorous stirring. The coupling reaction typically proceeds at a
low temperature (0-5 °C).

» Precipitation and purification: The resulting Sudan Red 7B-d5 precipitates out of the
solution. The precipitate is then collected by filtration, washed with water to remove any
unreacted salts, and dried. Further purification can be achieved by recrystallization from an
appropriate solvent like ethanol.

Quantification of Sudan Dyes using Sudan Red 7B-d5 as
an Internal Standard by LC-MS/MS

This protocol outlines a general procedure for the analysis of Sudan dyes in a food matrix,
employing Sudan Red 7B-d5 as an internal standard to ensure accuracy and precision.

1. Sample Preparation

» Extraction: Homogenize 1 gram of the sample (e.g., chili powder) and spike with a known
concentration of Sudan Red 7B-d5 solution in acetonitrile. Add 10 mL of acetonitrile and
extract using ultrasonication for 15 minutes.

o Centrifugation: Centrifuge the extract at 5000 rpm for 10 minutes.

« Filtration: Filter the supernatant through a 0.22 pum syringe filter into a clean vial for LC-
MS/MS analysis.

2. LC-MS/MS Analysis

¢ Liquid Chromatography (LC):
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o Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 pm).

o Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in
acetonitrile (B).

o Flow Rate: 0.3 mL/min.

o Injection Volume: 5 pL.

e Mass Spectrometry (MS/MS):
o lonization Source: Electrospray lonization (ESI) in positive ion mode.

o Detection Mode: Multiple Reaction Monitoring (MRM). Monitor for the specific precursor-
to-product ion transitions for each Sudan dye and the internal standard.

o Data Analysis: Quantify the concentration of each Sudan dye by comparing the peak area
ratio of the analyte to the internal standard (Sudan Red 7B-d5) against a calibration
curve. The use of an isotopically labeled internal standard corrects for matrix effects and
variations in sample preparation and instrument response.

Visualizations
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Concentration of Sudan Dyes

Click to download full resolution via product page

Caption: LC-MS/MS analysis workflow for Sudan dyes using Sudan Red 7B-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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